(R)-Bicalutamide-d4
Description
(R)-Bicalutamide-d4, also known as Casodex-d4, is a synthetic androgen receptor antagonist used in laboratory experiments to study the effects of androgen receptor activation. It is a derivative of the clinically used anti-androgen medication bicalutamide, which is used to treat prostate cancer. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for (R)-bicalutamide-d4.
Scientific Research Applications
Cancer Therapeutics
®-Bicalutamide-d4 is primarily used in the treatment of prostate cancer. It acts as an androgen receptor antagonist, blocking the effect of androgens, which can stimulate the growth of prostate cancer cells. This compound is particularly useful in hormone therapy for patients with advanced prostate cancer .
Pharmacokinetic Studies
In drug development, ®-Bicalutamide-d4 can be utilized to study the pharmacokinetics of bicalutamide. By tracking the deuterated version, researchers can gain insights into the absorption, distribution, metabolism, and excretion (ADME) of the drug, which is crucial for determining appropriate dosages and understanding drug interactions .
Biochemical Research
®-Bicalutamide-d4 is used in biochemical research to understand the interaction of bicalutamide with various enzymes and receptors. It helps in elucidating the drug’s mechanism of action at the molecular level, which is essential for the development of more effective and targeted cancer therapies .
Clinical Trials
This compound is also instrumental in clinical trials, especially in the development of new therapeutic strategies. It allows for the precise measurement of drug efficacy and safety, serving as a marker to track therapeutic levels and patient compliance during the trials .
Laboratory Studies
In laboratory studies, ®-Bicalutamide-d4 can be used as a reference standard to ensure the accuracy and reliability of analytical methods. It’s crucial for validating the assays that measure bicalutamide levels in biological samples .
Therapeutic Treatments
Beyond its use in prostate cancer, ®-Bicalutamide-d4 has potential applications in other therapeutic treatments. Its role as an androgen receptor antagonist could be explored in conditions where androgen receptors play a part, such as in certain breast cancers or in managing the effects of hyperandrogenism .
properties
IUPAC Name |
(2R)-N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-(2,3,5,6-tetradeuterio-4-fluorophenyl)sulfonylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)/t17-/m0/s1/i3D,4D,6D,7D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKJPYSCBVHEWIU-FTFUYGBWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CS(=O)(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1F)[2H])[2H])S(=O)(=O)C[C@@](C)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O)[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F4N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Bicalutamide-d4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[[5-Oxo-5-(phenylmethoxy)pentyl][(phenylmethoxy)carbonyl]amino]-1-piperidinecarboxylic acid T-butyl ester](/img/structure/B564292.png)
![4-isopropyl-1H-benzo[d]imidazol-2(3H)-one](/img/structure/B564308.png)